Cas no 74051-41-5 (8-methyl-8-azabicyclo[3.2.1]oct-3-yl cyclohexyl(phenyl)acetate hydrochloride)

• Product Name: 8-methyl-8-azabicyclo[3.2.1]oct-3-yl cyclohexyl(phenyl)acetate hydrochloride
• CAS No: 74051-41-5
• MF: C₂₂H₃₂ClNO₂
• MW: 377.947985649109
• CID: 1763442
• PubChem ID: 3057561
• Update Time: 2025-04-21

8-methyl-8-azabicyclo[3.2.1]oct-3-yl cyclohexyl(phenyl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-methyl-8-azabicyclo[3.2.1]oct-3-yl cyclohexyl(phenyl)acetate hydrochloride
• (8-methyl-8-azabicyclo[3.2.1]octan-3-yl) 2-cyclohexyl-2-phenylacetate,hydrochloride
• Phenylcyclohexenylacetic acid, tropinio ester, hydrochloride
• 1-alpha-H,5-alpha-H-Tropan-3-alpha-ol, 2-cyclohexyl-2-phenylacetate hydrochloride
• 8-Methyl-8-azabicyclo[3.2.1]octan-3-yl cyclohexyl(phenyl)acetate--hydrogen chloride (1/1)
• DTXSID20995500
• 74051-41-5
• Acetic acid, 2-cyclohexyl-2-phenyl-, tropan-3-yl ester

• Inchi： 1S/C22H31NO2.ClH/c1-23-18-12-13-19(23)15-20(14-18)25-22(24)21(16-8-4-2-5-9-16)17-10-6-3-7-11-17;/h2,4-5,8-9,17-21H,3,6-7,10-15H2,1H3;1H
• InChI Key： GZPRCJXCDHTECC-UHFFFAOYSA-N
• SMILES： Cl.O(C(C(C1C=CC=CC=1)C1CCCCC1)=O)C1CC2CCC(C1)N2C

Computed Properties

• Exact Mass: 377.2121570g/mol
• Monoisotopic Mass: 377.2121570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 439
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids